Cas no 890011-05-9 (1,3-Propanediamine, N3-[(3-methoxy-4-propoxyphenyl)methyl]-N1,N1-dimethyl-)

1,3-Propanediamine, N3-[(3-methoxy-4-propoxyphenyl)methyl]-N1,N1-dimethyl-, is a specialized diamine derivative featuring a methoxy- and propoxy-substituted phenyl group. This compound is notable for its bifunctional amine groups, which enhance its utility as a versatile intermediate in organic synthesis and pharmaceutical applications. The presence of both aromatic and aliphatic moieties contributes to its balanced reactivity, making it suitable for coupling reactions, ligand design, and polymer modification. Its structural features, including the dimethyl substitution on one amine group, offer controlled steric and electronic effects, facilitating selective functionalization. The compound's stability and solubility in common organic solvents further support its use in advanced chemical processes.
1,3-Propanediamine, N3-[(3-methoxy-4-propoxyphenyl)methyl]-N1,N1-dimethyl- structure
890011-05-9 structure
Product Name:1,3-Propanediamine, N3-[(3-methoxy-4-propoxyphenyl)methyl]-N1,N1-dimethyl-
CAS No:890011-05-9
MF:C16H28N2O2
MW:280.405724525452
CID:5234151
Update Time:2026-03-08

1,3-Propanediamine, N3-[(3-methoxy-4-propoxyphenyl)methyl]-N1,N1-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Propanediamine, N3-[(3-methoxy-4-propoxyphenyl)methyl]-N1,N1-dimethyl-
    • Inchi: 1S/C16H28N2O2/c1-5-11-20-15-8-7-14(12-16(15)19-4)13-17-9-6-10-18(2)3/h7-8,12,17H,5-6,9-11,13H2,1-4H3
    • InChI Key: DOFQXGKPXVYMKO-UHFFFAOYSA-N
    • SMILES: C(N(C)C)CCNCC1=CC=C(OCCC)C(OC)=C1

1,3-Propanediamine, N3-[(3-methoxy-4-propoxyphenyl)methyl]-N1,N1-dimethyl- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-40674-0.05g
[3-(dimethylamino)propyl][(3-methoxy-4-propoxyphenyl)methyl]amine
890011-05-9
0.05g
$64.0 2023-06-08
Enamine
EN300-40674-0.1g
[3-(dimethylamino)propyl][(3-methoxy-4-propoxyphenyl)methyl]amine
890011-05-9
0.1g
$73.0 2023-06-08
Enamine
EN300-40674-0.25g
[3-(dimethylamino)propyl][(3-methoxy-4-propoxyphenyl)methyl]amine
890011-05-9
0.25g
$105.0 2023-06-08
Enamine
EN300-40674-0.5g
[3-(dimethylamino)propyl][(3-methoxy-4-propoxyphenyl)methyl]amine
890011-05-9
0.5g
$197.0 2023-06-08
Enamine
EN300-40674-1.0g
[3-(dimethylamino)propyl][(3-methoxy-4-propoxyphenyl)methyl]amine
890011-05-9
1g
$284.0 2023-06-08
Enamine
EN300-40674-2.5g
[3-(dimethylamino)propyl][(3-methoxy-4-propoxyphenyl)methyl]amine
890011-05-9
2.5g
$558.0 2023-06-08
Enamine
EN300-40674-5.0g
[3-(dimethylamino)propyl][(3-methoxy-4-propoxyphenyl)methyl]amine
890011-05-9
5g
$825.0 2023-06-08
Enamine
EN300-40674-10.0g
[3-(dimethylamino)propyl][(3-methoxy-4-propoxyphenyl)methyl]amine
890011-05-9
10g
$1224.0 2023-06-08
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD01093628-1g
[3-(Dimethylamino)propyl][(3-methoxy-4-propoxyphenyl)methyl]amine
890011-05-9 95%
1g
¥1554.0 2024-04-17
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD01093628-5g
[3-(Dimethylamino)propyl][(3-methoxy-4-propoxyphenyl)methyl]amine
890011-05-9 95%
5g
¥4515.0 2024-04-17

1,3-Propanediamine, N3-[(3-methoxy-4-propoxyphenyl)methyl]-N1,N1-dimethyl- Related Literature

Additional information on 1,3-Propanediamine, N3-[(3-methoxy-4-propoxyphenyl)methyl]-N1,N1-dimethyl-

1,3-Propanediamine, N3-[(3-methoxy-4-propoxyphenyl)methyl]-N1,N1-dimethyl- (CAS No. 890011-05-9): A Comprehensive Overview

1,3-Propanediamine, N3-[(3-methoxy-4-propoxyphenyl)methyl]-N1,N1-dimethyl- (CAS No. 890011-05-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of propanediamine with specific substitutions that enhance its chemical and biological properties. In this comprehensive overview, we will delve into the structural characteristics, synthesis methods, biological activities, and potential applications of this compound.

The molecular structure of 1,3-Propanediamine, N3-[(3-methoxy-4-propoxyphenyl)methyl]-N1,N1-dimethyl- is characterized by a central propanediamine backbone with two distinct functional groups. The N3 position is substituted with a [(3-methoxy-4-propoxyphenyl)methyl] group, while the N1 position is dimethylated. This unique arrangement of functional groups imparts specific chemical properties that make it an interesting candidate for various applications in medicinal chemistry.

The synthesis of 1,3-Propanediamine, N3-[(3-methoxy-4-propoxyphenyl)methyl]-N1,N1-dimethyl- typically involves a multi-step process. One common approach is to start with 1,3-propanediamine and sequentially introduce the desired substituents through selective reactions. For instance, the [(3-methoxy-4-propoxyphenyl)methyl] group can be introduced via a nucleophilic substitution reaction with an appropriate halide or tosylate derivative. The dimethylation at the N1 position can be achieved using methyl iodide or dimethyl sulfate under controlled conditions. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the production of this compound.

In terms of biological activity, 1,3-Propanediamine, N3-[(3-methoxy-4-propoxyphenyl)methyl]-N1,N1-dimethyl- has shown promising results in various preclinical studies. Research has demonstrated its potential as a modulator of specific receptors and enzymes involved in neurological disorders and cancer. For example, studies have indicated that this compound can interact with serotonin receptors (5-HT receptors) and exhibit selective agonist or antagonist properties. This makes it a potential candidate for the development of novel therapeutic agents for conditions such as depression and anxiety disorders.

Furthermore, preliminary investigations into the anticancer properties of 1,3-Propanediamine, N3-[(3-methoxy-4-propoxyphenyl)methyl]-N1,N1-dimethyl- have revealed its ability to inhibit the proliferation of certain cancer cell lines. Mechanistic studies suggest that this effect may be mediated through the modulation of key signaling pathways involved in cell growth and survival. These findings highlight the potential of this compound as a lead molecule for further drug development efforts.

The safety profile of 1,3-Propanediamine, N3-[(3-methoxy-4-propoxyphenyl)methyl]-N1,N1-dimethyl- is another critical aspect that has been extensively studied. Toxicological evaluations have shown that this compound exhibits low toxicity at therapeutic concentrations. However, as with any new chemical entity (NCE), comprehensive safety assessments are essential before advancing to clinical trials. Ongoing research aims to optimize the pharmacokinetic properties and reduce any potential side effects associated with its use.

In conclusion, 1,3-Propanediamine, N3-[(3-methoxy-4-propoxyphenyl)methyl]-N1,N1-dimethyl- (CAS No. 890011-05-9) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. As research in this area continues to advance, it is likely that new insights and applications will emerge, contributing to the broader understanding and utilization of this compound in various medical contexts.

Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited